Cas no 5131-66-8 (1-BUTOXY-2-PROPANOL)

1-Butoxy-2-propanol (also known as propylene glycol monobutyl ether) is a clear, colorless liquid with a mild odor, widely used as an industrial solvent. Its balanced hydrophilic-lipophilic properties make it effective in formulations requiring both water and organic solubility. The compound exhibits low volatility, good solvency for resins and oils, and excellent coupling capabilities, enhancing the stability of aqueous and non-aqueous mixtures. It is commonly employed in coatings, cleaners, and inks due to its ability to improve flow, leveling, and coalescence. Additionally, its moderate evaporation rate and low toxicity profile make it suitable for applications requiring controlled drying and safer handling.
1-BUTOXY-2-PROPANOL structure
1-BUTOXY-2-PROPANOL structure
Product Name:1-BUTOXY-2-PROPANOL
CAS No:5131-66-8
MF:C7H16O2
MW:132.200742721558
MDL:MFCD00021904
CID:368641
PubChem ID:87563842
Update Time:2025-05-27

1-BUTOXY-2-PROPANOL Chemical and Physical Properties

Names and Identifiers

    • 1-BUTOXY-2-PROPANOL
    • PROPYLENE GLYCOL 1-MONOBUTYL ETHER
    • PROPYLENE GLYCOL MONOBUTYL ETHER
    • PROPYLENE GLYCOL NORMAL BUTYL ETHER
    • PNB
    • ARCOSOLV(R) PNB
    • 1,2-PROPYLENE GLYCOL 1-MONOBUTYL ETHER
    • 1-butoxy-2-propano
    • 1-butoxypropan-2-ol
    • 2-Propanol, 1-butoxy-
    • DOWANOL® PnB
    • 1,2-propylene glycol-1-monobutyl ether
    • 1,2-propylene glycol-1-monobutyl
    • MDL： MFCD00021904
    • Inchi： 1S/C7H16O2/c1-3-4-5-9-6-7(2)8/h7-8H,3-6H2,1-2H3
    • InChI Key： RWNUSVWFHDHRCJ-UHFFFAOYSA-N
    • SMILES： CCCCOCC(O)C

Computed Properties

  • Exact Mass: 132.11500
  • Monoisotopic Mass: 132.11503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 54.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0.885 g/mL at 25 °C
  • Melting Point: -15.45°C (estimate)
  • Boiling Point: 170°C(lit.)
  • Flash Point: Fahrenheit: 138.2 ° f
    Celsius: 59 ° c
  • Refractive Index: n20/D 1.416(lit.)
  • PSA: 29.46000
  • LogP: 1.18390
  • Solubility: Uncertain
  • Vapor Pressure: 0.4±0.7 mmHg at 25°C

1-BUTOXY-2-PROPANOL Security Information

1-BUTOXY-2-PROPANOL Customs Data

  • HS CODE：2909499000
  • Customs Data：

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

1-BUTOXY-2-PROPANOL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B865697-2.5L
1-Butoxy-2-propanol
 5131-66-8 ≥96%
2.5L
 ￥838.00 2022-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B0864-25ml
1-BUTOXY-2-PROPANOL
 5131-66-8 95.0%(GC)
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 ￥125.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B0864-500ml
1-BUTOXY-2-PROPANOL
 5131-66-8 95.0%(GC)
500ml
 ￥290.0 2022-06-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X68165-25ml
1-Butoxypropan-2-ol
 5131-66-8 ≥96%
25ml
 ¥38.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X68165-500ml
1-Butoxypropan-2-ol
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500ml
 ¥188.0 2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X68165-100ml
1-Butoxypropan-2-ol
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100ml
 ¥78.0 2021-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
484415-1L
1-BUTOXY-2-PROPANOL
 5131-66-8 ≥99%
1L
 ￥692.62 2022-02-24
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B0864-25ML
1-Butoxy-2-propanol
 5131-66-8 >96.0%(GC)
25ml
 ¥110.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B0864-500ML
1-Butoxy-2-propanol
 5131-66-8 >96.0%(GC)
500ml
 ¥285.00 2024-04-16
abcr
AB138577-25 ml
1-Butoxy-2-propanol, 95%; .
 5131-66-8 95%
25 ml
 €43.60 2023-09-18

1-BUTOXY-2-PROPANOL Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5131-66-8)1-BUTOXY-2-PROPANOL
Order Number:1660490;sfd481
Stock Status:in Stock
Quantity:Company Customization/200KG
Purity:98%/99%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5131-66-8)1,2-propylene glycol-1-monobutyl ether
Order Number:LE6504;LE1660490;LE11214
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:49
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5131-66-8)1-BUTOXY-2-PROPANOL
1660490;sfd481
Purity:98%/99%
Quantity:Company Customization/200KG
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5131-66-8)1,2-propylene glycol-1-monobutyl ether
LE6504;LE1660490;LE11214
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email